Cas no 2229688-11-1 (4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol
• CAS No: 2229688-11-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6250719
• PubChem ID: 165670082
• Update Time: 2025-07-17

4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol
• 2229688-11-1
• EN300-1754489
• 4-(3-aminoprop-1-en-1-yl)-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C12H18N2O/c1-14(2)9-11-8-10(4-3-7-13)5-6-12(11)15/h3-6,8,15H,7,9,13H2,1-2H3/b4-3+
• InChI Key： WKIZXXNELBXXOA-ONEGZZNKSA-N
• SMILES： OC1=CC=C(/C=C/CN)C=C1CN(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol

Introduction to 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol (CAS No: 2229688-11-1)

4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol, identified by the CAS number 2229688-11-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenolic core with appended amino and dimethylamino functional groups, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of both basic and acidic functionalities within its molecular structure suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The chemical structure of 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol can be broken down into several key components that contribute to its reactivity and biological activity. The phenolic ring serves as a hydroxyl-bearing aromatic system, which is well-documented for its role in various pharmacological interactions. Additionally, the 3-(aminoprop-1-enyl) side chain introduces a secondary amine functionality, while the 2-(dimethylamino)methyl group enhances the compound's basicity. These features collectively contribute to its potential as a scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motif of 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol aligns well with this trend, as it combines elements known to interact with biological targets. For instance, the phenolic hydroxyl group can engage in hydrogen bonding with polar residues in protein active sites, while the secondary amine and dimethylamino groups can form salt bridges or coordinate with metal ions, enhancing binding affinity.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. By modifying the substituents attached to the phenolic ring or the alkenyl chain, researchers can fine-tune its pharmacokinetic properties and target specificity. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. Recent advances in computational chemistry have further facilitated the rapid screening of such derivatives, allowing for high-throughput virtual screening (HTVS) to identify lead compounds with optimized activity.

The pharmacological profile of 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits moderate activity against certain kinases and phosphodiesterases, which are key enzymes implicated in cellular signaling pathways. The ability to inhibit these enzymes could potentially lead to therapeutic benefits in conditions such as chronic inflammation and metabolic disorders. Additionally, the compound's basic nature may allow it to cross the blood-brain barrier more effectively than neutral molecules, opening up possibilities for treating central nervous system (CNS) disorders.

Another area of interest is the compound's potential role in modulating oxidative stress pathways. Reactive oxygen species (ROS) are known to contribute to cellular damage and are implicated in various pathological conditions. The phenolic moiety of 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol could act as a scavenger for ROS, thereby protecting cells from oxidative damage. This antioxidant activity is particularly relevant in diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant pathological role.

From a synthetic chemistry perspective, 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including functional group interconversions and protection-deprotection strategies. Recent developments in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenolic core, while palladium-catalyzed amination reactions have been used to introduce the amino and dimethylamino groups.

The safety profile of 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol is still under investigation, but preliminary toxicology studies suggest that it exhibits low acute toxicity at tested doses. However, long-term studies are necessary to assess potential chronic effects or off-target interactions. Pharmacokinetic studies have also been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies provide valuable insights into how the compound behaves within the body and guide further optimization efforts.

The future prospects for 4-(3-aminoprop-1-en-1-yl)-2-(dimethylamino)methylphenol are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. Advanced techniques such as high-resolution crystallography can be used to determine the binding mode of this compound with target proteins at an atomic level, providing critical information for rational drug design.

In conclusion,4-(3-amino-propene-substituted-methoxyphenol) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new insights into its pharmacological properties,this compound is poised to make substantial contributions to human health.